Cas no 76993-11-8 (2,4(1H,3H)-Pyrimidinedione, 1-(3,5-dichlorophenyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 1-(3,5-dichlorophenyl)-
• CAS No: 76993-11-8
• MF: C₁₀H₆Cl₂N₂O₂
• MW: 257.072840213776
• CID: 1783014
• PubChem ID: 44267074
• Update Time: 2025-04-21

2,4(1H,3H)-Pyrimidinedione, 1-(3,5-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1-(3,5-dichlorophenyl)-
• 1-(3,5-dichlorophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• AKOS040792034
• 76993-11-8
• CHEMBL273950
• SCHEMBL11479782

• Inchi： 1S/C10H6Cl2N2O2/c11-6-3-7(12)5-8(4-6)14-2-1-9(15)13-10(14)16/h1-5H,(H,13,15,16)
• InChI Key： FZAMYWQNESYYKG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)N1C=CC(NC1=O)=O)Cl

Computed Properties

• Exact Mass: 255.9806328g/mol
• Monoisotopic Mass: 255.9806328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.4Ų